1-(3-Fluorophenyl)-4-methylpentan-1-amine

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-4-methylpentan-1-amine
• InChI: InChI=1S/C12H18FN/c1-9(2)6-7-12(14)10-4-3-5-11(13)8-10/h3-5,8-9,12H,6-7,14H2,1-2H3
• InChI Key: RDVHGHTYRRONRU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC(C1=CC(=CC=C1)F)N

Description

1-(3-Fluorophenyl)-4-methylpentan-1-amine (CAS: Not explicitly provided; see ) is a fluorinated arylalkylamine characterized by a 3-fluorophenyl group attached to a branched pentan-1-amine backbone. Its molecular formula is C₁₂H₁₈FN, with a molecular weight of 203.28 g/mol (calculated from ). Its hydrochloride salt (CAS: 1864074-48-5) is commercially available but marked as discontinued .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Fluorophenyl)-4-methylpentan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of 3-fluorobenzaldehyde with a suitable amine precursor under reductive amination conditions. The reaction typically employs a reducing agent such as sodium cyanoborohydride or hydrogen gas in the presence of a catalyst like palladium on carbon. The reaction is carried out in a solvent such as methanol or ethanol at room temperature or slightly elevated temperatures.

Industrial Production Methods

In an industrial setting, the production of 1-(3-Fluorophenyl)-4-methylpentan-1-amine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters can lead to scalable production. Additionally, the purification of the final product can be achieved through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(3-Fluorophenyl)-4-methylpentan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions. Common reagents for this include sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution, chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether, sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol, potassium tert-butoxide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or secondary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-(3-Fluorophenyl)-4-methylpentan-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs for neurological disorders.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(3-Fluorophenyl)-4-methylpentan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The fluorine atom on the phenyl ring can enhance the compound’s binding affinity to certain targets, leading to specific biological effects. The compound may modulate signaling pathways and influence cellular functions through these interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Fluorinated Aromatic Groups

Key Differences and Implications

Substituent Effects on Electronic and Steric Properties

• Fluorine vs.
• Position of Fluorine : Moving the fluorine from the 3-position (target compound) to the 4-position (e.g., 1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine ) alters steric interactions and π-stacking capabilities, which could influence pharmacokinetics.

Alkyl Chain Modifications

• Chain Length and Branching : The target compound’s 4-methylpentan-1-amine chain provides greater conformational flexibility compared to 3F-Methamphetamine’s shorter propan-2-amine chain . This may affect blood-brain barrier penetration and duration of action.

Stability and Commercial Availability

• In contrast, trifluoromethyl analogues (e.g., ) remain available, suggesting better stability or broader applications.

Biological Activity

1-(3-Fluorophenyl)-4-methylpentan-1-amine, also known as 3-fluoromethylphenidate, is a compound of interest in pharmacological research due to its potential psychoactive properties. This article explores its biological activity, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 1-(3-Fluorophenyl)-4-methylpentan-1-amine features a fluorophenyl group attached to a pentanamine backbone. The presence of the fluorine atom is significant as it can influence the compound's lipophilicity and biological activity.

Property	Value
IUPAC Name	1-(3-Fluorophenyl)-4-methylpentan-1-amine
Molecular Formula	C12H16FN
Molecular Weight	195.26 g/mol
Solubility	Soluble in organic solvents

1-(3-Fluorophenyl)-4-methylpentan-1-amine is believed to act primarily as a monoamine reuptake inhibitor , particularly affecting dopamine and norepinephrine transporters. This mechanism is similar to that of other psychoactive compounds such as methylphenidate, leading to increased levels of these neurotransmitters in the synaptic cleft, which can enhance mood and cognitive function.

Pharmacological Effects

Research indicates that this compound may exhibit several biological activities:

• Stimulant Effects : Similar to amphetamines, it may enhance alertness and concentration.
• Potential Antidepressant Activity : By modulating neurotransmitter levels, it could have implications for treating depressive disorders.
• Neuroprotective Properties : Some studies suggest that compounds with similar structures may offer neuroprotective effects against oxidative stress.

Toxicity and Side Effects

While specific toxicity data for 1-(3-Fluorophenyl)-4-methylpentan-1-amine is limited, compounds with similar structures often exhibit side effects such as increased heart rate, anxiety, and potential for abuse. Long-term effects are not well-studied and warrant caution.

Study on Psychoactive Effects

A study published in Science.gov investigated the psychoactive properties of new compounds similar to 1-(3-Fluorophenyl)-4-methylpentan-1-amine. It highlighted the importance of understanding the long-term effects of such substances on mental health and their potential for addiction .

Comparative Analysis with Other Compounds

Research comparing 1-(3-Fluorophenyl)-4-methylpentan-1-amine with other psychoactive substances revealed that while it shares some stimulant characteristics with methylphenidate, it may have a distinct profile due to its fluorinated structure. This uniqueness could lead to different therapeutic applications or side effects .

Neuropharmacological Studies

In neuropharmacological studies, compounds like 1-(3-Fluorophenyl)-4-methylpentan-1-amine have been shown to interact with various neurotransmitter systems. For instance, an investigation into its interaction with serotonin receptors indicated potential implications for mood regulation .